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Compound of Interest

Compound Name: 7-Chloro-1-tetralone

Cat. No.: B152742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 7-Chloro-1-tetralone, a key

chemical intermediate. It details its chemical and physical properties, experimental protocols for

its synthesis, and its significant applications in research and development, particularly within

the pharmaceutical industry.

Core Data Summary
CAS Number: 26673-32-5[1][2][3][4]

This compound is also known by several synonyms, including 7-Chloro-3,4-dihydro-1(2H)-

naphthalenone, 7-Chloro-α-tetralone, and 7-Chlorotetralin-1-one.[2][3][4]

Chemical and Physical Properties
The following table summarizes the key quantitative data for 7-Chloro-1-tetralone, providing a

clear reference for its physical and chemical characteristics.
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Property Value Source(s)

Molecular Formula C₁₀H₉ClO [1][2][3]

Molecular Weight 180.63 g/mol [1][2][5]

Melting Point 90-100 °C [1]

98-99.5 °C [2]

93.0 to 97.0 °C [4][6]

Boiling Point 115°C/0.3mmHg [2][4]

Appearance
Pale yellow to white crystalline

powder
[1][4]

White to Yellow to Green

powder to crystal
[6][7]

Solubility Soluble in Toluene [4][6]

Density 1.2 ± 0.1 g/cm³ [2]

Flash Point 142.4 ± 15.4 °C [2]

Refractive Index 1.579 [2]

Vapor Pressure 0.00137mmHg at 25°C [2]

Maximum Absorption (λmax) 305nm (MeOH) [4]

Experimental Protocols
Synthesis of 7-Chloro-1-tetralone
A general and effective procedure for the synthesis of 7-Chloro-1-tetralone involves the

intramolecular Friedel-Crafts acylation of 4-(4-chlorophenyl)butyric acid.[4]

Materials:

4-(4-Chlorophenyl)butyric acid

Polyphosphoric acid (PPA)
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Water

Ethyl acetate (EtOAc)

1N Sodium hydroxide (NaOH) solution

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

In a suitable beaker, heat polyphosphoric acid (20 g, excess) to 90 °C.

Add 4-(4-chlorophenyl)butyric acid (3 g, 17 mmol) to the heated polyphosphoric acid in

batches.

Stir the reaction mixture for 5 minutes.

Add an additional portion of polyphosphoric acid (20 g, excess) and continue heating at 90°C

for another 5 minutes. The mixture will become a thick, orange, viscous oil.

Cool the reaction mixture to 60 °C.

Slowly add water to the cooled mixture.

After the reaction is complete, cool the mixture to room temperature.

Extract the product with ethyl acetate (EtOAc).

Wash the organic phase sequentially with water, 1N NaOH solution, and then water again.

Dry the organic phase over anhydrous magnesium sulfate (MgSO₄).

Concentrate the solution under reduced pressure.

Purify the crude product by silica gel column chromatography to yield 7-Chloro-1-tetralone
as a white solid (2.5 g, 81% yield).[4]
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Product Characterization: The final product can be characterized using ¹H NMR spectroscopy.

The expected signals in CDCl₃ are: δ 2.12-2.18 (m, 2H), 2.67 (t, J = 6.8 Hz, 2H), 2.95 (t, J = 6.8

Hz, 2H), 7.22 (d, J = 8.0 Hz, 1H), 7.42 (dd, J = 10.2, 2.4 Hz, 1H), 7.85 (d, J = 2.4 Hz, 1H).[4]

Applications in Research and Drug Development
7-Chloro-1-tetralone is a versatile building block in organic synthesis, with significant

applications in the pharmaceutical and chemical industries.

Pharmaceutical Intermediate: It serves as a crucial intermediate in the synthesis of various

pharmaceutical agents.[1] Notably, it is utilized in the development of anti-inflammatory and

analgesic drugs.[1] The tetralone scaffold is a core structure in many biologically active

compounds, including some antidepressants and acetylcholinesterase inhibitors for treating

Alzheimer's disease.[8]

Dyes and Pigments: Beyond pharmaceuticals, this compound is also employed in the

synthesis of dyes and pigments.[1]

Agrochemicals: It is a valuable intermediate in the production of various agrochemicals.[1]

Material Science: 7-Chloro-1-tetralone can be incorporated into polymer formulations to

enhance properties such as thermal stability and mechanical strength.[1]

Biological Studies: Researchers use it to investigate its biological activity and effects on

various cellular processes, which can aid in the discovery of new therapeutic targets.[1]

Bicyclic analogues of abscisic acid incorporating a tetralone structure have been synthesized

and shown to have biological activity in plants.[9]

Visualized Workflow and Pathways
Synthesis Workflow of 7-Chloro-1-tetralone
The following diagram illustrates the key steps in the synthesis of 7-Chloro-1-tetralone from 4-

(4-chlorophenyl)butyric acid.
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Caption: Synthesis workflow for 7-Chloro-1-tetralone.

Logical Relationship of Applications
This diagram outlines the logical flow from the core compound to its various applications.
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Caption: Applications of 7-Chloro-1-tetralone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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